(5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol
• IUPAC Name: (5Z)-5-[(4-propan-2-ylphenyl)methylidene]-2-(3,4,5-trimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C23H23N3O4S/c1-13(2)15-8-6-14(7-9-15)10-19-22(27)26-23(31-19)24-21(25-26)16-11-17(28-3)20(30-5)18(12-16)29-4/h6-13H,1-5H3/b19-10-
• Standard InChI Key: DOCRICDFDRMCDT-GRSHGNNSSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC(=C(C(=C4)OC)OC)OC)S2
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC(=C(C(=C4)OC)OC)OC)S2

Introduction

The compound (5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one is a complex organic molecule featuring a thiazole and triazole ring system. This compound is characterized by its unique structural components, including a 4-isopropylbenzylidene moiety and a 3,4,5-trimethoxyphenyl substituent, which contribute to its potential chemical reactivity and biological activity.

Synthesis Methods

The synthesis of this compound typically involves multi-step reactions that require careful planning and execution. While specific synthesis routes are not detailed in the available literature, compounds with similar structures often involve reactions such as condensation reactions or cyclization processes to form the thiazolo-triazole framework.

Biological Activity and Potential Applications

Compounds containing thiazole and triazole moieties often exhibit significant biological activities, including antimicrobial, antifungal, and anticancer properties. The specific biological activity of (5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one requires further investigation through pharmacological studies.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
4-(3,4,5-trimethoxyphenyl)thiazole	Thiazole ring with trimethoxy substitution	Antimicrobial
1-(4-isopropylbenzyl)triazole	Triazole ring with isopropyl substitution	Antifungal
2-(3,4-dimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one	Similar ring structure without isopropyl	Anticancer

Research Findings and Future Directions

Research on compounds with thiazolo-triazole frameworks suggests that they can exhibit diverse biological activities. The unique combination of structural features in (5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one differentiates it from other similar compounds, making it a candidate for further pharmacological development. Interaction studies are crucial for understanding how this compound behaves in biological systems, which may involve assessing its efficacy in various therapeutic applications.